4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide

• Molecular Formula: C14H10FN3OS
• Molecular Weight: 287.31 g/mol
• IUPAC Name: 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide
• InChI: InChI=1S/C14H10FN3OS/c1-8-2-7-11-13(18-20-17-11)12(8)16-14(19)9-3-5-10(15)6-4-9/h2-7H,1H3,(H,16,19)
• InChI Key: XZYOJLRWNGEBBH-UHFFFAOYSA-N
• SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide, also known as FMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. FMB is a member of the benzothiadiazole family of compounds, which have been shown to possess a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. In

Scientific Research Applications

4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been investigated for its potential applications in medicinal chemistry. Several studies have shown that 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide exhibits cytotoxic activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has also been shown to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been reported to possess anti-microbial activity, which suggests that it could be developed as a new class of antibiotics.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide is not fully understood. However, it has been proposed that 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide exerts its cytotoxic activity by inducing apoptosis (programmed cell death) in cancer cells. 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, which could explain its anti-inflammatory activity. Further research is needed to fully elucidate the mechanism of action of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide.
Biochemical and Physiological Effects:
4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide inhibits the growth of cancer cells by inducing apoptosis. 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. In addition, 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been reported to possess anti-microbial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide in lab experiments is that it has been shown to possess cytotoxic activity against a range of cancer cell lines, which makes it a potential candidate for the development of new anti-cancer drugs. Additionally, 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been reported to possess anti-inflammatory and anti-microbial activity, which makes it a versatile compound for use in a range of research studies. One limitation of using 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for research on 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide. One area of interest is the development of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide-based anti-cancer drugs. Further studies are needed to fully elucidate the mechanism of action of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide and to identify the specific targets that it interacts with in cancer cells. Another area of interest is the development of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide-based anti-inflammatory drugs. Further studies are needed to identify the specific enzymes that 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide inhibits and to determine the optimal dosages for use in humans. Additionally, further research is needed to explore the potential of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide as a new class of antibiotics.

Synthesis Methods

The synthesis of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide involves the reaction of 5-methyl-2,1,3-benzothiadiazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-fluoroaniline to produce 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide. The synthesis of 4-fluoro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has been reported in several research articles, and the compound has been obtained in good yields and high purity.